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Property Comparison at a Glance

The table below summarizes the key identifiers, physical properties, and primary uses of these two salicylate

esters.

Property

Isobutyl Salicylate

Methyl Salicylate

CAS Registry
Number

Chemical
Formula

Molecular
Weight

Physical Form

Characteristic
Odor

Boiling Point

87-19-4 [1]

C11H1403 [1]

194.23 [1]

Colorless liquid [1]

Orchid odor [1]

262 °C [1]

119-36-8 (from brand name context) [2]
[3]
CgHgO3 [3]

152.15 [3]

Colorless to yellow or reddish liquid [3]

Wintergreen aroma [4] [3]
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Property Isobutyl Salicylate Methyl Salicylate

Flash Point >200 °F (closed cup) [1] Information not available in search results

Primary Fragrance ingredient in cosmetics, Topical analgesic, fragrance/flavoring

Applications fine fragrances, soaps, and agent, and plant signaling compound [2]
household products [1]. [4] [3].

Deeper Dive into Methyl Salicylate

The search results provide rich, data-backed details on Methyl Salicylate's mechanisms and uses, which are

highly relevant for a scientific audience.

Experimental Data & Pharmacological Profile

Methyl Salicylate is a well-established topical counter-irritant and rubefacient used to relieve minor

musculoskeletal pain [3]. Its mechanism involves:

e Counter-irritation: It soothes deeper pain by causing a mild irritation to surface skin nerves [3].

¢ Cyclooxygenase (COX) Inhibition: After penetrating the skin and being hydrolyzed to salicylic acid,
it locally inhibits prostaglandin production, similar to other NSAIDs [3].

e Vasodilation: A 2024 randomized controlled trial demonstrated that a 12.9% Methyl Salicylate gel
causes significant short-term cutaneous vasodilation and an increase in skin temperature, but does
not enhance skeletal muscle blood flow [5]. The study reported a maximum increase in skin
microcirculation of 88.7% 5 minutes after application [5].

Signaling Pathways in Plants

Beyond pharmacology, Methyl Salicylate (MeSA) is a critical volatile signaling compound in plant defense
mechanisms, involved in Systemic Acquired Resistance (SAR) [4]. The following diagram illustrates its

biosynthesis and role in plant signaling:
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Biotic Stress
(e.g., pest, pathogen)

irborne Transmission

Click to download full resolution via product page

This pathway shows how MeSA, derived from Salicylic Acid, acts as an airborne danger signal that can

prepare neighboring plants for attack, contributing to the stability of plant communities like forests [4].

Suggested Experimental Protocols

For researchers looking to replicate or build upon key findings, here are summaries of the methodologies

from the cited literature.
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¢ Protocol for Assessing Cutaneous Blood Flow: A recent study applied 1 gram of a custom-made
gel containing 12.9% natural wintergreen oil (>99% Methyl Salicylate) to a defined paravertebral skin
area (5 cm x 10 cm). They assessed skin microcirculation (MCskin) using Laser Speckle
Contrast Imaging (LSCI) and skin temperature using infrared thermal imaging at baseline and at
5-minute intervals for 45 minutes post-application [5].

¢ Protocol for Plant Signaling Research: Studies on MeSA as a signaling compound often involve
treating plants (e.g., fumigation or pre-treatment) with specific concentrations of MeSA vapor. For
example, one study fumigated mature green tomatoes with 0.05 mM MeSA for 24 hours in an airtight
container to investigate its effect on volatile profiles and gene expression under low-temperature
stress [6].

Key Comparative Insights for Professionals

¢ Divergent Specialization: While both are salicylate esters, they specialize in different domains.
Isobutyl Salicylate is primarily an olfactory tool (fragrance), whereas Methyl Salicylate is a
pharmacological agent (analgesic) and an ecological signaling molecule.

e Data Availability Gap: The more pronounced therapeutic and ecological roles of Methyl Salicylate
have generated a much larger body of recent experimental data compared to Isobutyl Salicylate, for
which the available information is largely confined to its use as a fragrance ingredient.

¢ Research Opportunity: The detailed signaling pathway of Methyl Salicylate in plants provides a
robust model for researchers. In contrast, the biological or metabolic effects of Isobutyl Salicylate
beyond its fragrance properties appear to be less explored and could represent an area for further
investigation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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